3,4-Dimethyl-dibenzofuran

• Molecular Formula: C14H12O
• Molecular Weight: 196.24 g/mol
• IUPAC Name: 3,4-dimethyldibenzofuran
• InChI: InChI=1S/C14H12O/c1-9-7-8-12-11-5-3-4-6-13(11)15-14(12)10(9)2/h3-8H,1-2H3
• InChI Key: BVYLOCSZOBQLHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C3=CC=CC=C3O2)C

Description

3,4-Dimethyl-dibenzofuran is a polycyclic aromatic compound consisting of two benzene rings fused to a central furan ring, with methyl groups substituted at the 3- and 4-positions. Dibenzofurans are structurally related to polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs), which are notorious environmental pollutants . However, unlike chlorinated derivatives, the methyl substituents in 3,4-dimethyl-dibenzofuran confer distinct physicochemical properties, including reduced electronegativity and increased hydrophobicity.

Comparison with Similar Compounds

Structural and Substituent Effects

3,4-Dimethyl-dibenzofuran vs. 2,3-Benzofuran

• Structure : 2,3-Benzofuran (CAS 271-89-6) consists of a single benzene ring fused to a furan ring, lacking the second benzene ring present in dibenzofurans. The absence of the second aromatic ring reduces molecular weight (120.15 g/mol for 2,3-benzofuran vs. ~196.24 g/mol for 3,4-dimethyl-dibenzofuran) and planar rigidity .
• In contrast, the methyl groups in 3,4-dimethyl-dibenzofuran enhance hydrophobicity and thermal stability.
• Applications : 2,3-Benzofuran is used in pharmacological research and as a flavoring agent, whereas methylated dibenzofurans are explored as intermediates in materials science due to their stability .

3,4-Dimethyl-dibenzofuran vs. 3,4-Dibromo-2,2,5,5-tetraphenyl-2,5-dihydrofuran

• Substituent Chemistry : The dibromo-tetraphenyl derivative features bromine and phenyl groups, which introduce steric bulk and electron-withdrawing effects. This contrasts with the electron-donating methyl groups in 3,4-dimethyl-dibenzofuran, which stabilize the aromatic system .
• Reactivity : Bromine substituents increase susceptibility to nucleophilic substitution, whereas methyl groups favor electrophilic aromatic substitution.

Physicochemical Properties

Table 1: Comparative Physical Properties

Property	3,4-Dimethyl-dibenzofuran*	2,3-Benzofuran	3,4-Dibromo-tetraphenyl-dihydrofuran
Molecular Weight (g/mol)	~196.24	120.15	~532.08
Boiling Point (°C)	Estimated >250	152	N/A
Solubility	Low in water	Slightly soluble in water	Insoluble in polar solvents
Key Substituents	Methyl	None	Bromine, Phenyl

Toxicological and Environmental Behavior

• Chlorinated Dibenzofurans : Highly toxic, persistent, and bioaccumulative (e.g., 2,3,7,8-TCDD). Methylated derivatives like 3,4-dimethyl-dibenzofuran are hypothesized to exhibit lower toxicity due to reduced halogenation and faster metabolic degradation .
• Methylation may alter metabolic pathways, reducing reactivity with cellular macromolecules .